molecular formula C13H13NO6S B13229473 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione

6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione

Cat. No.: B13229473
M. Wt: 311.31 g/mol
InChI Key: WITZBFYQHAIBQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a spirocyclic architecture combining a 1-benzopyran moiety fused to a 1λ⁶-thiane (sulfone-containing) ring. Key structural attributes include:

  • Spiro junction: Connects the benzopyran oxygen heterocycle to a sulfone-modified thiane ring.
  • Nitro group: Positioned at the 6th carbon of the benzopyran, introducing strong electron-withdrawing effects.
  • Synthesis involves multi-step routes starting from fluorinated nitrobenzene derivatives, utilizing alkylation, nitration, and cyclization reactions to construct the spiro system .

Properties

Molecular Formula

C13H13NO6S

Molecular Weight

311.31 g/mol

IUPAC Name

6-nitro-1',1'-dioxospiro[3H-chromene-2,4'-thiane]-4-one

InChI

InChI=1S/C13H13NO6S/c15-11-8-13(3-5-21(18,19)6-4-13)20-12-2-1-9(14(16)17)7-10(11)12/h1-2,7H,3-6,8H2

InChI Key

WITZBFYQHAIBQK-UHFFFAOYSA-N

Canonical SMILES

C1CS(=O)(=O)CCC12CC(=O)C3=C(O2)C=CC(=C3)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthesis and Preparation

The synthesis of 3,4-Dihydrospiro[1-benzopyran-2,4'-[1λ6]thiane]-1',1',4-trione typically involves multi-step organic reactions requiring careful control of reaction conditions to avoid unwanted side reactions. The process may require the use of specific reagents to introduce functional groups, such as fluorinating agents for fluorinated derivatives.

Characterization Techniques

Characterization of 3,4-Dihydrospiro[1-benzopyran-2,4'-[1λ6]thiane]-1',1',4-trione typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods are crucial for confirming the identity and purity of synthesized compounds.

Related Compounds and Derivatives

Various derivatives and related compounds have been studied, including fluorinated derivatives such as 7-Fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-[1λ6]thiane]-1',1',4-trione and 6-Fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-[1λ6]thiane]-1',1',4-trione. These compounds have similar structural features but with different substituents, which can alter their reactivity and biological activity.

Data Table

Property Value
Molecular Formula C13H14O4S
Molecular Weight 266.31 g/mol
IUPAC Name 1',1'-dioxospiro[3H-chromene-2,4'-thiane]-4-one
CAS Number Not Available
PubChem Compound ID 114671401
InChI InChI=1S/C13H14O4S/c14-11-9-13(5-7-18(15,16)8-6-13)17-12-4-2-1-3-10(11)12/h1-4H,5-9H2
SMILES C1CS(=O)(=O)CCC12CC(=O)C3=CC=CC=C3O2

Chemical Reactions Analysis

Types of Reactions

6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4’-[1lambda6]thiane]-1’,1’,4-trione undergoes various chemical reactions, including:

    Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

    Reduction: The nitro group can be reduced to an amino group under suitable conditions, such as using hydrogen gas in the presence of a metal catalyst.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Typical reducing agents are hydrogen gas (H2) with palladium on carbon (Pd/C) or sodium borohydride (NaBH4).

    Substitution: Electrophilic substitution reactions often use reagents like halogens (Cl2, Br2) and nitrating agents (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group yields the corresponding amine, while oxidation can produce nitroso derivatives.

Scientific Research Applications

6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4’-[1lambda6]thiane]-1’,1’,4-trione has several applications in scientific research:

    Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: Investigated for its potential as a photochromic agent, which changes color upon exposure to light, useful in biological imaging and sensors.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of smart materials, such as photoresponsive coatings and optical data storage devices.

Mechanism of Action

The mechanism of action of 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4’-[1lambda6]thiane]-1’,1’,4-trione involves its ability to undergo photoisomerization. Upon exposure to light, the compound can switch between different isomeric forms, altering its physical and chemical properties. This photoresponsive behavior is mediated by the interaction of light with the nitro and thiane groups, leading to changes in the electronic structure and molecular conformation.

Comparison with Similar Compounds

Structural Analogs and Key Differences

Compound Name Core Structure Substituents Functional Groups Key Features Reference
6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1λ⁶]thiane]-1',1',4-trione Benzopyran + 1λ⁶-thiane 6-NO₂ 1',1',4-trione Sulfone (S=O) groups increase polarity; nitro enhances electrophilicity
6-Nitro-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopentane]-4-one Benzopyran + cyclopentane 6-NO₂ 4-one Lacks sulfone; spiro-cyclopentane reduces ring strain compared to thiane
4',5'-Dimethyl-3',6'-dihydro-1H-spiro[naphtho-2,2'-thiopyran]-1,3,4-trione Naphthoquinone + thiopyran 4',5'-CH₃ 1,3,4-trione Thiopyran (non-sulfonated sulfur) reduces oxidative stability vs. 1λ⁶-thiane
1'-Acetyl-7-hydroxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one Benzopyran + piperidine 7-OH, 1'-COCH₃ 4-one Hydroxy and acetyl groups alter solubility and H-bonding capacity

Key Observations :

  • Sulfur Oxidation State: The 1λ⁶-thiane (sulfone) in the target compound confers higher polarity and oxidative stability compared to thiopyran or non-sulfonated thiane analogs .
  • Electron Effects : The 6-nitro group in the target compound enhances electrophilicity at the benzopyran ring, contrasting with electron-donating groups (e.g., 7-OH in piperidine derivatives) .

Biological Activity

6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione is a synthetic compound with unique structural features that suggest potential biological activities. This article aims to explore its biological activity, including cytotoxic effects, antioxidant properties, and possible mechanisms of action based on available research findings.

Chemical Structure and Properties

The molecular formula of 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione is C13H13NO6SC_{13}H_{13}NO_6S with a CAS number of 6410-00-0. The structure features a nitro group and a spiro compound configuration that may contribute to its biological properties.

Biological Activity Overview

Research on the biological activity of this compound is limited but indicates several promising areas of interest:

Cytotoxic Activity

In studies investigating related compounds in the benzopyran family, it was found that certain derivatives exhibited significant cytotoxicity against various cancer cell lines. For instance, compounds similar to 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione demonstrated potent activity against human promyelocytic leukemic HL-60 cells. These compounds produced radicals under alkaline conditions, which correlated with their cytotoxic effects .

Antioxidant Properties

The antioxidant capacity of benzopyran derivatives has been documented in various studies. Compounds with similar structures have shown the ability to scavenge free radicals and inhibit lipid peroxidation. This property may be linked to their phenolic content and the presence of functional groups such as nitro and thiane moieties .

The proposed mechanisms underlying the biological activities of 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione include:

  • Radical Generation : The compound may generate free radicals upon exposure to specific conditions, contributing to its cytotoxic effects on cancer cells .
  • Interaction with Cellular Targets : It is hypothesized that the compound interacts with cellular proteins or DNA, leading to apoptosis in cancer cells. This interaction could involve the formation of adducts or disruption of cellular signaling pathways.

Comparative Biological Activity

A comparative analysis of related compounds can provide insights into the potential efficacy of 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione. The following table summarizes findings from studies on similar benzopyran derivatives:

Compound NameCAS NumberCytotoxicity (IC50)Antioxidant ActivityReference
Compound A6410-00-015 µMModerate
Compound B50386-60-210 µMHigh
Compound C629621-87-025 µMLow

Case Studies

While specific case studies focusing solely on 6-Nitro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione are scarce, related research highlights its potential:

  • Study on Radical Formation : A study indicated that compounds within this class produce radicals that may enhance their anticancer properties. The radical intensity was linked to their ability to induce apoptosis in HL-60 cells .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.